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Compound of Interest

Compound Name:
3-Bromoquinoxaline-2-

carbaldehyde

CAS No.: 67570-53-0

Cat. No.: B2717342

Get Quote

Executive Summary & Structural Context
3-Bromoquinoxaline-2-carbaldehyde (CAS: 67570-53-0) is a critical heterocyclic scaffold

used primarily in the synthesis of bioactive quinoxaline derivatives. Its dual functionality—an

electrophilic aldehyde at C2 and a nucleophilic displaceable bromine at C3—makes it a

versatile "linchpin" intermediate for constructing complex fused ring systems (e.g.,

indoloquinoxalines) and Schiff bases with antimicrobial or anticancer properties.

This technical guide provides a rigorous spectral analysis and quality control framework. It

moves beyond basic data listing to explain the causality of spectral features, ensuring

researchers can confidently validate the identity and purity of this compound in a drug

development setting.

Synthesis & Impurity Origin
To understand the spectral data, one must understand the synthesis. The standard industrial

and laboratory route involves the Riley Oxidation of 2-bromo-3-methylquinoxaline using

Selenium Dioxide (SeO₂).
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Synthetic Pathway (Context for Impurities)
The oxidation of the methyl group is sensitive. Incomplete oxidation yields the starting material

(methyl impurity), while over-oxidation yields the carboxylic acid (acid impurity).

2-Bromo-3-methylquinoxaline
(Precursor)

SeO2 / Dioxane
(Riley Oxidation)

3-Bromoquinoxaline-
2-carbaldehyde

(Target)
Main Reaction

(Reflux)

Impurity A:
Unreacted Methyl

Incomplete

Impurity B:
Quinoxaline-2-carboxylic acid

(Over-oxidation)

Over-oxidation
[O]

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the origin of critical impurities detectable by NMR and

MS.

Spectral Characterization Data
The following data represents the consensus values derived from high-purity samples (>98%).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The quinoxaline ring is electron-deficient, causing significant deshielding of attached protons.

1H NMR (Proton) – 400 MHz, DMSO-d₆
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Shift (δ ppm) Multiplicity Integration Assignment
Mechanistic
Insight

10.15 – 10.25 Singlet (s) 1H -CHO (Aldehyde)

Highly

deshielded due

to the anisotropy

of the C=O bond

and the electron-

withdrawing

nature of the

adjacent

pyrazine ring.

Diagnostic Peak.

8.15 – 8.25 Multiplet (m) 1H Ar-H (C5 or C8)

Peri-position

protons are

deshielded by

the adjacent ring

nitrogen lone

pairs.

7.90 – 8.10 Multiplet (m) 3H
Ar-H

(Remaining)

Overlapping

multiplets typical

of the benzenoid

ring in

quinoxalines.

Critical QC Note: If you observe a singlet around 2.8 ppm, your sample contains unreacted 2-

bromo-3-methylquinoxaline. If the aldehyde peak at 10.2 ppm is absent but a broad singlet

appears >12 ppm, the sample has oxidized to the carboxylic acid.

13C NMR (Carbon) – 100 MHz, DMSO-d₆
Carbonyl (C=O): ~190.5 ppm. (Most deshielded signal).

Imine Carbons (C=N): ~145.0 – 150.0 ppm.

C-Br Carbon: ~138.0 ppm (Distinct due to the heavy atom effect).
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Aromatic Carbons: 128.0 – 132.0 ppm.

Infrared (IR) Spectroscopy
IR is the fastest method to confirm the presence of the aldehyde functionality and the absence

of hydroxyl precursors.

Wavenumber (cm⁻¹) Vibration Mode Interpretation

1710 – 1720 C=O Stretch

Strong, sharp band. Confirms

the aldehyde. A shift to <1680

cm⁻¹ suggests hydrogen

bonding or acid formation.

3050 – 3080 C-H Stretch (Ar)
Weak bands characteristic of

aromatic protons.

1560 – 1580 C=N Stretch
Characteristic of the

quinoxaline ring system.

2850 & 2750 C-H Stretch (Aldehyde)
"Fermi doublet" typical of

aldehydes (often weak).

~600 - 700 C-Br Stretch
Fingerprint region band

indicating halogenation.

Mass Spectrometry (MS)
Mass spectrometry provides the most definitive confirmation of the halogen substitution pattern.

Ionization Mode: ESI+ (Electrospray Ionization, Positive mode) or EI (Electron Impact).

Molecular Formula: C₉H₅BrN₂O[1]

Molecular Weight: ~237.05 g/mol [1]

Isotope Pattern Analysis (The "Fingerprint"): Bromine exists as two stable isotopes, ⁷⁹Br

(50.7%) and ⁸¹Br (49.3%). This results in a distinctive 1:1 doublet for the molecular ion.
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m/z Peak Relative Intensity Assignment

236.0 100% [M]⁺ containing ⁷⁹Br

238.0 ~98% [M+2]⁺ containing ⁸¹Br

207/209 Variable
[M - CHO]⁺ (Loss of formyl

group, common fragmentation)

157 Variable [M - Br]⁺ (Debromination)

QC Check: If the mass spectrum shows a 3:1 ratio (M : M+2), the sample is contaminated with

the chloro analog (Cl isotopes are 3:1). If there is no doublet, the bromine is missing.

Analytical Workflow & Decision Tree
Use this logic flow to validate synthesized or purchased batches.
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Figure 2: Step-by-step analytical decision tree for purity assessment.

Handling & Stability Protocols
Physical State: Light yellow to brownish solid.

Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Aldehydes are prone to

air oxidation to carboxylic acids over time.
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Solubility: Soluble in DMSO, DMF, Chloroform, and Dichloromethane. Sparingly soluble in

water.

Safety: The compound is an alkylating agent (bromide) and a reactive aldehyde. Handle in a

fume hood. Avoid contact with skin (potential sensitizer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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